5,7-Dichloro-3,3-dimethyl-2,3-dihydrobenzofuran-4-ol

• Molecular Formula: C10H10Cl2O2
• Molecular Weight: 233.09 g/mol
• SMILES: CC1(COC2=C(C=C(C(=C21)O)Cl)Cl)C
• InChI: InChI=1S/C10H10Cl2O2/c1-10(2)4-14-9-6(12)3-5(11)8(13)7(9)10/h3,13H,4H2,1-2H3
• InChIKey: VXYYQRJVVAFXQK-UHFFFAOYSA-N

5,7-Dichloro-3,3-dimethyl-2,3-dihydrobenzofuran-4-ol – Key HCV NS5B Intermediate

5,7-Dichloro-3,3-dimethyl-2,3-dihydrobenzofuran-4-ol (CAS 1597548-39-4) is a dihalogenated 2,3-dihydrobenzofuran derivative that serves as the pivotal intermediate in a high-yielding, scalable synthetic route to the HCV NS5B polymerase inhibitor clinical candidate 12 . The compound is constructed from commercially accessible 4,6-dichlororesorcinol via a Friedel–Crafts alkylation/cyclization sequence, delivering the 3,3‑dimethyl‑2,3‑dihydrobenzofuran core with the 5‑ and 7‑positions precisely chlorinated . This specific substitution pattern is not arbitrary; it is the direct consequence of a process‑optimization program that replaced an earlier tribromoresorcinol‑based approach, which suffered from low overall yield (<5%) and limited commercial availability of the brominated starting material . Consequently, the 5,7‑dichloro congener occupies a unique position as the only dihydrobenzofuran intermediate for which a robust, multi‑hundred‑gram synthesis has been demonstrated in the open literature, making it the rational first choice for any medicinal‑chemistry or process‑development campaign targeting this scaffold .

Key intermediate for scalable HCV NS5B inhibitor candidate synthesis

High-purity solid form compatible with crystallization-based purification at scale

Derived from commercially available 4,6-dichlororesorcinol, ensuring supply reliability

• [1] Wang, P.; Briggs, A. J. A Scalable Route to an Unusual 3,3-Dimethyl-2,3-dihydrobenzofuran Ring System Present in an HCV Drug Candidate. Org. Process Res. Dev. 2014, 18, 656–661. View Source

Why the 5,7-Dichloro Congener Is Essential

Substituting the 5,7-dichloro substitution pattern with other halogenation profiles—or attempting to use the unsubstituted dihydrobenzofuran core—would defeat the carefully engineered synthetic sequence that makes the route viable at scale. The 5- and 7‑chlorine atoms are not inert spectators; their presence dictates the regiochemical outcome of every downstream electrophilic aromatic substitution. When the dechlorinated analog 4 is subjected to bromination, the ortho/para/di‑bromination ratio shifts from 89:9:2 (in CH₂Cl₂) to an unusable 27:18:21 (in MeCN), demonstrating that the chlorine substituents actively steer bromine into the desired position . Equally important, the dichloro intermediate is produced directly from the inexpensive, readily available 4,6-dichlororesorcinol, whereas the earlier tribromoresorcinol‑based route was abandoned precisely because of poor commercial availability and an overall yield below 5% . Thus, any attempt to replace the 5,7‑dichloro intermediate with a structurally similar but differently halogenated analog would not only erode regioselectivity but would also forfeit the >16‑fold yield advantage that makes the process economically and practically feasible .

Regiochemical erosion

Altering the 5,7-dichloro pattern may shift downstream electrophilic substitution selectivity from high ortho preference to complex mixtures.

Yield pathway collapse

Replacing this intermediate can forfeit the significant yield improvement engineered into the current scalable route.

Starting material scarcity

Earlier tribromoresorcinol-based approaches reintroduce limited commercial availability and very low overall yield.

• [1] Wang, P.; Briggs, A. J. A Scalable Route to an Unusual 3,3-Dimethyl-2,3-dihydrobenzofuran Ring System Present in an HCV Drug Candidate. Org. Process Res. Dev. 2014, 18, 656–661. View Source

Evidence for 5,7-Dichloro-3,3-dimethyl-2,3-dihydrobenzofuran-4-ol

Synthetic Yield: 5,7-Dichloro vs. Tribromoresorcinol Route

The Friedel–Crafts alkylation/cyclization of commercial 4,6-dichlororesorcinol furnishes 5,7-dichloro-3,3-dimethyl-2,3-dihydrobenzofuran-4-ol (18) in 80% isolated yield and 99% purity after a single silica‑gel plug . This contrasts with the original Discovery Chemistry synthesis that relied on tribromoresorcinol and delivered the final HCV inhibitor 12 in less than 5% overall yield—a difference representing a >16‑fold improvement .

Yield & Purity

Head-to-head

80% yield, 99% purity vs. 16-fold improvement)

Supports procurement cost-efficiency and waste reduction

Reported at 10-g scale with chromatography

Evidence Dimension	Yield of the key dihydrobenzofuran intermediate (or final drug substance where only overall yield is reported)
Target Compound Data	80% yield, 99% purity (chromatographic)
Comparator Or Baseline	Tribromoresorcinol-based sequence: overall yield of 12 from starting material 1 < 5%
Quantified Difference	>16‑fold increase in synthetic efficiency
Conditions	Friedel–Crafts reaction with H₂SO₄ and methallyl chloride; purification by silica‑gel chromatography

Why This Matters

For procurement, the 80% single‑step yield and high purity translate directly into lower cost per mole of downstream active pharmaceutical ingredient and reduced waste, making the 5,7‑dichloro intermediate the only economically viable choice for any kilogram‑scale campaign.

• [1] Wang, P.; Briggs, A. J. A Scalable Route to an Unusual 3,3-Dimethyl-2,3-dihydrobenzofuran Ring System Present in an HCV Drug Candidate. Org. Process Res. Dev. 2014, 18, 656–661. View Source

Starting Material Availability: Dichlororesorcinol vs. Tribromoresorcinol

The process relies on 4,6-dichlororesorcinol, which is described as “readily available” and was used on a 10-g scale in the published procedure . In contrast, the earlier route was abandoned partly because of “the limited commercial availability of tribromoresorcinol” .

SM Availability

Class-level

4,6-dichlororesorcinol commercially available; tribromoresorcinol limited

Enables reliable supply chain for large-scale synthesis

Based on process chemistry publication

Evidence Dimension	Commercial accessibility of the resorcinol starting material
Target Compound Data	4,6-dichlororesorcinol: commercially available, used at 10 g scale
Comparator Or Baseline	2,4,6-tribromoresorcinol: limited commercial availability, cited as a reason for route abandonment
Quantified Difference	Qualitative (available vs. unavailable at scale); the paper explicitly states that tribromoresorcinol availability was a factor in rejecting the previous route.
Conditions	Multi‑kilogram process development context

Why This Matters

A route that depends on a scarce or single‑source starting material carries supply‑chain risk. The 5,7‑dichloro compound is derived from a widely available, inexpensive resorcinol, ensuring reliable procurement and cost predictability for large‑scale synthesis.

• [1] Wang, P.; Briggs, A. J. A Scalable Route to an Unusual 3,3-Dimethyl-2,3-dihydrobenzofuran Ring System Present in an HCV Drug Candidate. Org. Process Res. Dev. 2014, 18, 656–661. View Source

Dechlorination Efficiency and Yield

Catalytic hydrogenolysis of compound 18 (1.8 g scale) over 10% Pd/C (50% wet, 22 w/w% loading) in the presence of NaOAc (2.5 equiv) in MeOH proceeds with complete conversion, affording 3,3‑dimethyl‑2,3‑dihydrobenzofuran‑4‑ol (4) in quantitative yield (100% HPLC area) after a simple filtration and solvent swap . This single‑step dechlorination replaces a multi‑step sequence that previously required four chromatographic purifications .

Dechlorination

Method context

100% HPLC area yield, no chromatography vs. four chromatographies in discovery route

Simplifies processing and reduces solvent consumption

H₂/Pd-C, NaOAc, MeOH, 20 h

Evidence Dimension	Dechlorination step yield and operational simplicity
Target Compound Data	100% HPLC area yield of 4; one filtration, no chromatography
Comparator Or Baseline	Discovery Chemistry route: four chromatographic purifications required to obtain comparable intermediate 11
Quantified Difference	Quantitative conversion vs. multi‑step lossy purification; reduction from four chromatographies to zero
Conditions	H₂ (1 atm), 10% Pd/C (22 w/w% loading), NaOAc (2.5 equiv), MeOH, 20 h

Why This Matters

The ability to remove both chlorine atoms in a single, high‑yielding hydrogenolysis step without chromatography drastically reduces processing time and solvent consumption—key metrics for both cost and environmental sustainability in an industrial setting.

• [1] Wang, P.; Briggs, A. J. A Scalable Route to an Unusual 3,3-Dimethyl-2,3-dihydrobenzofuran Ring System Present in an HCV Drug Candidate. Org. Process Res. Dev. 2014, 18, 656–661. View Source

Solid-State Form for Pilot-Plant Purification

Unlike many dihydrobenzofuran intermediates that are isolated as oils (e.g., the dechlorinated product 4), compound 18 partially solidifies upon standing and was judged to be a solid, a property that “would need to take advantage of” for pilot‑plant scale purification .

Physical Form

Supporting evidence

Solid (partially solidifies) vs. oil for dechlorinated analog

Enables crystallization-based purification at scale

No melting point reported

Evidence Dimension	Physical state at ambient temperature
Target Compound Data	Solid (partially solidifies after chromatography)
Comparator Or Baseline	Dechlorinated analog 4: oil
Quantified Difference	Categorical (solid vs. oil); no melting‑point data reported
Conditions	Post‑chromatographic isolation at ambient temperature

Why This Matters

A solid intermediate can be purified by crystallization rather than chromatography at production scale, offering a simpler, cheaper, and more reliable purification path that directly impacts the cost‑effectiveness of the entire synthetic route.

• [1] Wang, P.; Briggs, A. J. A Scalable Route to an Unusual 3,3-Dimethyl-2,3-dihydrobenzofuran Ring System Present in an HCV Drug Candidate. Org. Process Res. Dev. 2014, 18, 656–661. View Source

Application Scenarios for 5,7-Dichloro-3,3-dimethyl-2,3-dihydrobenzofuran-4-ol

Kilogram-Scale Synthesis for HCV NS5B Inhibitors

The published procedure has been demonstrated at a 10‑gram scale and was designed with multi‑hundred‑gram to kilogram production in mind. The combination of an 80% isolated yield, chromatographic purity of 99%, and a solid physical form makes this intermediate ideal for any organization scaling up benzofuran‑based HCV inhibitors .

Regioselective Halogenation Process Development

The 5,7‑dichloro substitution pattern serves as a template for studying and exploiting directed ortho‑metalation and electrophilic aromatic substitution on the dihydrobenzofuran core. The quantitative dechlorination followed by highly regioselective bromination (89% ortho selectivity in CH₂Cl₂) or chlorination (97% ortho selectivity) provides a platform for generating diverse analogs .

Pan-Genotypic HCV NS5B Inhibitor SAR Exploration

The final drug candidate 12, derived from the aniline 11 which itself is built from the 5,7‑dichloro intermediate, was a potent pan‑genotypic HCV NS5B inhibitor. Procuring the dichloro intermediate enables rapid synthesis of the full benzofuran library for structure–activity relationship studies .

Sustainable Dehalogenation Methodology Research

The clean, quantitative hydrogenolysis of both aromatic chlorines under mild conditions (atmospheric H₂, Pd/C, room temperature, no chromatography) provides a textbook example of an environmentally benign dehalogenation that can be used to train process chemists or to benchmark new catalytic systems .

Application

Selection Property

Validation Focus

Kilogram-scale HCV inhibitor synthesis

Solid intermediate with high isolated yield

Purity, cost efficiency, and waste reduction

Regioselective halogenation process

Template for directed electrophilic substitution

Regioselectivity control and analog generation

Pan-genotypic NS5B inhibitor SAR

Core intermediate for benzofuran analog library

Structure-activity relationship studies

Catalytic dehalogenation research

Mild, quantitative hydrogenolysis example

Catalyst performance and green chemistry metrics

• [1] Wang, P.; Briggs, A. J. A Scalable Route to an Unusual 3,3-Dimethyl-2,3-dihydrobenzofuran Ring System Present in an HCV Drug Candidate. Org. Process Res. Dev. 2014, 18, 656–661. View Source